64-20-0

Tetramethylammonium bromide

In Stock

• CAS RN:
• 64-20-0

• Formula:
• C4H12BrN

• InChI:
• InChI=1S/C4H12N.BrH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1

• InChIKey:
• DDFYFBUWEBINLX-UHFFFAOYSA-M

• Tetrabutylammonium bromide is a quaternary ammonium compound that is widely used as a phase transfer catalyst. Absolute viscosities of its aqueous solutions have been measured at various temperatures (20,25 and 30°C). Various physical properties (activity coefficient up to saturation, conductance, density and solubility in water) of TMABr have been evaluated.
  Tetramethylammonium bromide (TMABr) is a quaternary ammonium salt. Absolute viscosities of its aqueous solutions have been measured at various temperatures (20,25 and 30°C). Various physical properties (activity coefficient up to saturation, conductance, density and solubility in water) of TMABr have been evaluated. Its impact on the first order rate constant values for the base hydrolysis of the following Fe(II) chelates has been investigated:4
  
  • bis(naphthylidene alanate) (nali)
  • bis(naphthylide...

Vinylidenecyclohexane

In Stock

• CAS RN:
• 5664-20-0

• Formula:
• C8H12

• InChI:
• InChI=1S/C8H12/c1-2-8-6-4-3-5-7-8/h1,3-7H2

• InChIKey:
• HZHTYEIEGPBKKS-UHFFFAOYSA-N

• Vinylidenecyclohexane is a useful research compound. Its molecular formula is C8H12 and its molecular weight is 108.18 g/mol. The purity is usually 95%.

2-Nitro-4-[(pyridin-2-yl)sulfanyl]aniline

• CAS RN:
• 55564-20-0

• Formula:
• C11H9N3O2S

• InChI:
• InChI=1S/C11H9N3O2S/c12-9-5-4-8(7-10(9)14(15)16)17-11-3-1-2-6-13-11/h1-7H,12H2

• InChIKey:
• SOWVYSOGYILHMF-UHFFFAOYSA-N

• 2-Nitro-4-[(pyridin-2-yl)sulfanyl]aniline is a useful research compound. Its molecular formula is C11H9N3O2S and its molecular weight is 247.28 g/mol. The purity is usually 95%.

N-methyl-2-(4-phenylphenyl)acetamide

Usually In Stock

• CAS RN:
• 84864-20-0

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-16-15(17)11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17)

• InChIKey:
• JWSKRSYVGGDUJO-UHFFFAOYSA-N

• N-methyl-2-(4-phenylphenyl)acetamide is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

3-Methylenecyclobutanecarboxamide

In Stock

• CAS RN:
• 89464-20-0

• Formula:
• C6H9NO

• InChI:
• InChI=1S/C6H9NO/c1-4-2-5(3-4)6(7)8/h5H,1-3H2,(H2,7,8)

• InChIKey:
• XFMLZFZOMSZYLA-UHFFFAOYSA-N

• 3-Methylenecyclobutanecarboxamide is a useful research compound. Its molecular formula is C6H9NO and its molecular weight is 111.14 g/mol. The purity is usually 95%.

2-(Pyridin-2-YL)benzoic acid

In Stock

• CAS RN:
• 13764-20-0

• Formula:
• C11H9NO2

• InChI:
• InChI=1S/C12H9NO2/c14-12(15)10-6-2-1-5-9(10)11-7-3-4-8-13-11/h1-8H,(H,14,15)

• InChIKey:
• GNWTWXOZRSBCOZ-UHFFFAOYSA-N

• CC34301 is a PqsE inhibitor. CC34301 binds to the active center of PqsE, inhibiting its thioesterase activity in cell-based and in vitro assays.

4-amino-5-(1H-benzimidazol-2-yl)-3-(4-methylphenyl)-1,3-thiazole-2(3H)-thione

• CAS RN:
• 144464-20-0

• Formula:
• C17H14N4S2

• InChI:
• InChI=1S/C17H14N4S2/c1-10-6-8-11(9-7-10)21-15(18)14(23-17(21)22)16-19-12-4-2-3-5-13(12)20-16/h2-9H,18H2,1H3,(H,19,20)

• InChIKey:
• DPPJRDIDGHNQFK-UHFFFAOYSA-N

• 4-amino-5-(1H-benzimidazol-2-yl)-3-(4-methylphenyl)-1,3-thiazole-2(3H)-thione is a useful research compound. Its molecular formula is C17H14N4S2 and its molecular weight is 338.5g/mol. The purity is usually 95%.

Ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate

In Stock

• CAS RN:
• 610764-20-0

• Formula:
• C21H17NO6

• InChI:
• InChI=1S/C21H17NO6/c1-3-26-21(24)20-18(13-4-6-14(25-2)7-5-13)19(23)16-9-8-15(27-11-10-22)12-17(16)28-20/h4-9,12H,3,11H2,1-2H3

• InChIKey:
• SWFIVEGRMLZALI-UHFFFAOYSA-N

• Ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate is a useful research compound. Its molecular formula is C21H17NO6 and its molecular weight is 379.368. The purity is usually 95%.

3'-Cyano-3,3-dimethylbutyrophenone

In Stock

• CAS RN:
• 898764-20-0

• Formula:
• C13H15NO

• InChI:
• InChI=1S/C13H15NO/c1-13(2,3)8-12(15)11-6-4-5-10(7-11)9-14/h4-7H,8H2,1-3H3

• InChIKey:
• ITTQOQAHLXIANI-UHFFFAOYSA-N

• 3'-Cyano-3,3-dimethylbutyrophenone is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.

Ersentilide

• CAS RN:
• 128264-20-0

• Formula:
• C21H26N4O5S

• InChI:
• InChI=1S/C21H26N4O5S/c1-31(27,28)24-17-2-6-21(7-3-17)30-15-19(26)14-22-11-13-29-20-8-4-18(5-9-20)25-12-10-23-16-25/h2-10,12,16,19,22,24,26H,11,13-15H2,1H3

• InChIKey:
• QZWUQVSQIFFFKY-UHFFFAOYSA-N

• Ersentilide, also known as Ersentilide, is a useful research compound. Its molecular formula is C21H26N4O5S and its molecular weight is 446.5 g/mol. The purity is usually 95%.

N-(6-Benzyl-3-cyano-4,5,6,7-tetrahydrothieno-[2,3-c]pyridin-2-yl)-2-chloropropanamide

In Stock

• CAS RN:
• 1365964-20-0

• Formula:
• C18H18ClN3OS

• InChI:
• InChI=1S/C18H18ClN3OS/c1-12(19)17(23)21-18-15(9-20)14-7-8-22(11-16(14)24-18)10-13-5-3-2-4-6-13/h2-6,12H,7-8,10-11H2,1H3,(H,21,23)

• InChIKey:
• AFMOCRQNUQSDMO-UHFFFAOYSA-N

• N-(6-Benzyl-3-cyano-4,5,6,7-tetrahydrothieno-[2,3-c]pyridin-2-yl)-2-chloropropanamide is a useful research compound. Its molecular formula is C18H18ClN3OS and its molecular weight is 359.9 g/mol. The purity is usually 95%.

2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione

In Stock

• CAS RN:
• 2549064-20-0

• Formula:
• C24H19N3O3S

• InChI:
• InChI=1S/C24H19N3O3S/c1-16-12-14-18(15-13-16)23-25-24(30-26-23)22-21(17-8-4-3-5-9-17)19-10-6-7-11-20(19)31(28,29)27(22)2/h3-15H,1-2H3

• InChIKey:
• NQPQDUWRXCDPIV-UHFFFAOYSA-N

• 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione is a useful research compound. Its molecular formula is C24H19N3O3S and its molecular weight is 429.5 g/mol. The purity is usually 95%.

2-Pyridin-2-yl-benzoic acid ethyl ester

• CAS RN:
• 13764-20-0; 28901-52-2

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-2-17-14(16)12-8-4-3-7-11(12)13-9-5-6-10-15-13/h3-10H,2H2,1H3

• InChIKey:
• SYTSMWKUYQQFPH-UHFFFAOYSA-N

• 2-Pyridin-2-yl-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.263. The purity is usually 95%.